Cas no 51594-60-6 (m-Methoxyphenyl Vinyl Ketone)

• Product Name: m-Methoxyphenyl Vinyl Ketone
• CAS No: 51594-60-6
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 1571871
• PubChem ID: 10261393
• Update Time: 2025-10-29

m-Methoxyphenyl Vinyl Ketone Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(3-methoxyphenyl)-
• 1-(3-methoxyphenyl)prop-2-en-1-one
• m-methoxyacrylophenone
• AKOS014915217
• m-Methoxyphenyl Vinyl Ketone
• SCHEMBL13158916
• (3-methoxyphenyl) prop-2-en-1-one
• 51594-60-6
• DTXSID20437430
• EN300-1230742
• RVQAXSWDOJVIJA-UHFFFAOYSA-N
• SCHEMBL2961632

• Inchi： 1S/C10H10O2/c1-3-10(11)8-5-4-6-9(7-8)12-2/h3-7H,1H2,2H3
• InChI Key： RVQAXSWDOJVIJA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(C=C)=O)=C1

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 265.2±32.0 °C at 760 mmHg
• Flash Point: 115.5±18.7 °C
• PSA: 26.3
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

m-Methoxyphenyl Vinyl Ketone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on m-Methoxyphenyl Vinyl Ketone

Introduction to m-Methoxyphenyl Vinyl Ketone (CAS No. 51594-60-6)

m-Methoxyphenyl vinyl ketone, with the chemical formula C₉H₈O and CAS number 51594-60-6, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its methoxy-substituted phenyl ring and a vinyl ketone functional group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring a phenolic ether moiety connected to an acrylate-like backbone, enables diverse reactivity patterns, making it a promising candidate for various synthetic applications.

The CAS number 51594-60-6 provides a unique identifier for this compound, ensuring accurate classification and reference in scientific literature. The presence of both electron-donating and withdrawing groups in its structure allows for selective modifications, which is crucial for developing novel compounds with tailored biological activities. In recent years, m-methoxyphenyl vinyl ketone has been extensively studied for its potential in drug discovery and material science, particularly due to its ability to participate in various organic transformations such as Michael additions, aldol reactions, and cross-coupling processes.

One of the most compelling aspects of m-methoxyphenyl vinyl ketone is its role as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, making them attractive candidates for further pharmacological development. The methoxy group on the phenyl ring enhances solubility and bioavailability, while the vinyl ketone moiety provides a handle for further functionalization, allowing for the creation of complex molecular architectures.

In the realm of material science, m-methoxyphenyl vinyl ketone has been explored for its potential in polymer synthesis and surface modification applications. Its ability to undergo polymerization reactions under controlled conditions makes it useful for creating high-performance polymers with specific mechanical and thermal properties. Additionally, the compound's compatibility with various functional groups allows for the development of hybrid materials that combine the advantages of different chemical systems. These advancements highlight the broad utility of m-methoxyphenyl vinyl ketone across multiple disciplines.

Recent research has also focused on the green chemistry aspects of m-methoxyphenyl vinyl ketone, exploring sustainable synthetic routes that minimize waste and energy consumption. One notable approach involves catalytic processes that enhance reaction efficiency while reducing environmental impact. Such innovations align with global efforts to promote sustainable chemical manufacturing practices. Furthermore, computational studies have been employed to predict the reactivity and stability of this compound under different conditions, aiding in the design of optimized synthetic strategies.

The pharmaceutical industry has been particularly interested in m-methoxyphenyl vinyl ketone due to its potential as a scaffold for drug development. By modifying its structure through various chemical transformations, researchers can generate libraries of compounds with distinct biological activities. For example, studies have demonstrated its utility in synthesizing kinase inhibitors, which are critical targets in oncology research. The ability to fine-tune the electronic properties of the molecule through structural modifications allows for selective binding to biological targets, enhancing drug efficacy while minimizing side effects.

Another area where m-methoxyphenyl vinyl ketone has shown promise is in the development of agrochemicals. Derivatives of this compound have been investigated for their potential as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests and weeds. The methoxy group plays a crucial role in modulating the bioactivity of these derivatives by influencing their interactions with biological targets. This research underscores the importance of m-methoxyphenyl vinyl ketone as a versatile building block in agrochemical innovation.

The synthesis of m-methoxyphenyl vinyl ketone itself is another area of active investigation. Traditional methods often involve multi-step processes that require harsh conditions or expensive reagents. However, recent advances in synthetic chemistry have led to more efficient routes that improve yield and purity while reducing costs. These improvements are essential for scaling up production and making this compound more accessible for industrial applications. Additionally, novel catalytic systems have been developed that enable selective transformations under milder conditions, further enhancing the sustainability of its synthesis.

The future prospects of m-methoxyphenyl vinyl ketone are promising, with ongoing research exploring new applications and refining existing synthetic methods. As our understanding of its chemical properties continues to grow, so does its potential as a building block for innovative materials and therapeutics. The integration of computational chemistry with experimental approaches will likely accelerate discoveries related to this compound, leading to faster development cycles and more efficient utilization in various fields.